Cas no 13821-57-3 (2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid)

• Product Name: 2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid
• CAS No: 13821-57-3
• MF: C₈H₁₄O₄S₂
• MW: 238.324360370636
• CID: 1251324
• PubChem ID: 253124
• Update Time: 2025-05-19

2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(carboxymethylsulfanyl)butylsulfanyl]acetic Acid
• ST50545632
• AC1Q76GV
• AC1L5NH0
• 3,8-dithia-decanedioic acid
• 2,2'-(butane-1,4-diyldisulfanediyl)diacetic acid
• NSC75593
• 1,4-Bis-carboxymethylmercapto-butan
• Tetramethylen-bis-thioglykolsaeure
• AC1Q5WVJ
• 3,8-Dithia-decandisaeure
• Tetramethylene-bis-mercaptoacetic acid
• NCIOpen2_004693
• ((4-((Carboxymethyl)thio)butyl)thio)acetic acid
• ST50545632; AC1Q76GV; AC1L5NH0; 3,8-dithia-decanedioic acid; 2,2'-(butane-1,4-diyldisulfanediyl)diacetic acid; NSC75593; 1,4-Bis-carboxymethylmercapto-butan; Tetramethylen-bis-thioglykolsaeure; AC1Q5WVJ; 3,8-Dithia-decandisaeure; Tetramethylene-bis-mercaptoacetic acid; NCIOpen2_004693; ((4-((Carboxymethyl)thio)butyl)thio)acetic acid;
• AKOS024332352
• UNII-Z7ZJS05M5C
• DS-012837
• ACETIC ACID, 2,2'-(1,4-BUTANEDIYLBIS(THIO))BIS-
• Z7ZJS05M5C
• 13821-57-3
• 2,2'-(Butane-1,4-diylbis(sulfanediyl))diacetic acid
• Acetic acid, 2,2'-[1,4-butanediylbis(thio)]bis-
• DTXSID40160536
• ACETIC ACID, (TETRAMETHYLENEDITHIO)DI-
• NSC 75593
• 2,2'-(1,4-BUTANEDIYLBIS(THIO))BIS(ACETIC ACID)
• 1,4-BUTANEBIS-(THIOGLYCOLLIC ACID)
• SCHEMBL8666564
• NSC-75593
• 2-({4-[(carboxymethyl)sulfanyl]butyl}sulfanyl)acetic acid
• (tetramethylenedithio)diacetic acid
• 2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid

• Inchi： 1S/C8H14O4S2/c9-7(10)5-13-3-1-2-4-14-6-8(11)12/h1-6H2,(H,9,10)(H,11,12)
• InChI Key： YYQVDRBXQVJUHE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCCCSCC(=O)O

Computed Properties

• Exact Mass: 238.03342
• Monoisotopic Mass: 238.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid

Introduction to 2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid (CAS No. 13821-57-3)

2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid, with the CAS number 13821-57-3, is a sulfur-containing organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex sulfur-containing functional groups, which contribute to its diverse reactivity and biological activity.

The molecular formula of 2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid is C₈H₁₄O₄S₂, and its molecular weight is approximately 218.32 g/mol. The compound features a carboxylic acid group and two sulfanyl (thioether) groups, which are key functional groups responsible for its chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules and derivatives.

In the realm of pharmaceutical research, 2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as arthritis, cardiovascular disorders, and neurodegenerative conditions. The sulfur-containing groups in the molecule are believed to play a significant role in these biological activities by modulating key signaling pathways and reducing oxidative stress.

Beyond its pharmaceutical applications, 2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid has also found use in materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For instance, researchers have utilized this compound to develop novel polymers and coatings with enhanced mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in areas such as biomedical devices, electronics, and environmental remediation.

In the context of chemical synthesis, 2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid serves as a versatile building block for the preparation of a wide range of organic compounds. Its reactivity with various functional groups allows chemists to synthesize complex molecules with high efficiency and selectivity. This makes it an indispensable tool in synthetic organic chemistry, particularly in the development of new synthetic methods and catalytic processes.

The synthesis of 2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid typically involves multi-step reactions that carefully control the formation of the sulfanyl and carboxylic acid groups. Common synthetic routes include the reaction of thiols with halogenated compounds followed by carboxylation or esterification steps. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, 2-4-(Carboxymethylsulfanyl)butylsulfanylacetic Acid (CAS No. 13821-57-3) is a multifunctional compound with a wide range of applications in pharmaceutical research, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it a valuable asset in the development of new drugs, advanced materials, and synthetic methods. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.